Cas no 82652-12-8 (1-(3-Fluorophenyl)-2-methylsulfonylethanone)

• Product Name: 1-(3-Fluorophenyl)-2-methylsulfonylethanone
• CAS No: 82652-12-8
• MF: C₉H₉FO₃S
• MW: 216.229365110397
• CID: 720845
• PubChem ID: 2774722
• Update Time: 2025-08-04

1-(3-Fluorophenyl)-2-methylsulfonylethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3-fluorophenyl)-2-(methylsulfonyl)-
• 1-(3-fluorophenyl)-2-(methylsulfonyl)Ethanone
• 1-(3-fluorophenyl)-2-methylsulfonylethanone
• 3'-Fluoro-2-(methylsulphonyl)acetophenone
• DTXSID80379185
• MFCD01941312
• 1-(3-fluorophenyl)-2-(methylsulfonyl)ethan-1-one
• AKOS009157434
• 3'-fluoro-2-methylsulfonylacetophenone
• PS-6623
• 1-(3-Fluorophenyl)-2-(methanesulfonyl)ethan-1-one
• FT-0615674
• 1-(3-fluorophenyl)-2-methanesulfonylethan-1-one
• 1-(3-Fluorophenyl)-2-(methylsulphonyl)ethanone
• A840403
• CS-0322390
• 1-(3-fluorobenzoyl)dimethylsulphone
• 1-(3-fluorobenzoyl)dimethylsulfone
• 82652-12-8
• 1-(3-Fluorophenyl)-2-(methylsulphonyl)ethan-1-one
• DB-017440
• 1-(3-Fluorophenyl)-2-methylsulfonylethanone

• MDL： MFCD01941312
• Inchi： 1S/C9H9FO3S/c1-14(12,13)6-9(11)7-3-2-4-8(10)5-7/h2-5H,6H2,1H3
• InChI Key： VSVWRPDWOFICOX-UHFFFAOYSA-N
• SMILES： S(C)(CC(C1C=CC=C(C=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 216.02600
• Monoisotopic Mass: 216.02564348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Melting Point: 81-83°C
• PSA: 59.59000
• LogP: 2.13380

1-(3-Fluorophenyl)-2-methylsulfonylethanone Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on 1-(3-Fluorophenyl)-2-methylsulfonylethanone

1-(3-Fluorophenyl)-2-methylsulfonylethanone (CAS No. 82652-12-8): A Comprehensive Overview of Its Synthesis, Pharmacological Applications, and Research Significance

1-(3-Fluorophenyl)-2-methylsulfonylethanone is a unique organic compound characterized by its structural complexity and functional versatility. With the CAS No. 82652-12-8 identifier, this molecule represents a significant advancement in the field of medicinal chemistry. Recent studies have highlighted its potential as a building block for the development of novel therapeutics, particularly in the context of targeting specific enzymatic pathways and modulating cellular signaling mechanisms. This compound's synthesis and biological activity are currently under intense investigation, driven by its promising applications in drug discovery and molecular biology research.

The 1-(3-Fluorophenyl)-2-methylsulfonylethanone molecule features a sulfonate ester group at the C-2 position, which is conjugated to a fluoroaromatic ring system. This structural arrangement confers unique chemical reactivity and biological activity, making it an attractive candidate for exploring its role in pharmaceutical development. The presence of the fluorine atom in the phenyl ring enhances the molecule's hydrophobicity and metabolic stability, which are critical factors in drug design and formulation. These properties are particularly relevant in the context of designing molecules with improved bioavailability and reduced susceptibility to enzymatic degradation.

Recent advances in synthetic chemistry have enabled the efficient preparation of 1-(3-Fluorophenyl)-2-methylsulfonylethanone through a multi-step process involving electrophilic aromatic substitution and sulfonation reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the use of microwave-assisted synthesis significantly reduced reaction times while maintaining high yields. This development has streamlined the production of this compound, making it more accessible for further research and potential therapeutic applications. The optimization of reaction conditions, including temperature control and catalyst selection, has been critical in achieving the desired stereochemical configuration and functional group integrity.

The 1-(3-Fluorophen.